molecular formula C10H15NO B1617728 Racephedrine CAS No. 53214-57-6

Racephedrine

Cat. No. B1617728
CAS RN: 53214-57-6
M. Wt: 165.23 g/mol
InChI Key: KWGRBVOPPLSCSI-UHFFFAOYSA-N
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Description

Racephedrine is a natural product found in Ephedra ciliata, Ephedra, and other organisms with data available.

Scientific Research Applications

Treatment of Respiratory Conditions

Racephedrine, often referenced as racemic epinephrine, has been studied extensively for its efficacy in treating respiratory conditions. In a study, it was found that nebulized racemic epinephrine is effective for treating acute signs of croup in children. The patients showed significant improvement in clinical scores after treatment with racemic epinephrine (Westley, Cotton, & Brooks, 1978). Similarly, another study demonstrated that L-epinephrine is as effective as racemic epinephrine in treating laryngotracheitis without additional adverse effects (Waisman et al., 1992).

Use in Bronchiolitis

In the context of bronchiolitis, a randomized controlled trial found that nebulized adrenaline (racemic epinephrine) did not significantly reduce hospital admissions compared to nebulized saline in infants with acute bronchiolitis (Hariprakash et al., 2003). Another study on infants with bronchiolitis on mechanical ventilation compared the effectiveness of racemic epinephrine, levalbuterol, and racemic albuterol, and found that all three bronchodilators produced statistically significant but clinically insignificant bronchodilation (Levin et al., 2008).

Effectiveness in Ventilatory Function Post Extubation

Regarding its use in neonates post extubation, studies have shown that nebulized racemic epinephrine does not improve ventilatory function in this context. A study involving infants intubated for more than 3 days found no evidence of improved ventilatory function post extubation using nebulized racemic epinephrine (Courtney, Wachtl, Hopson, & Siervogel, 1984).

Miscellaneous Applications

Racephedrine has also been studied for other miscellaneous applications. For instance, a study on its use in children receiving dental care under general anesthesia assessed the cardiovascular safety and clinical efficacy of topical racemic epinephrine pellets, finding no adverse cardiovascular effects and quicker achievement of hemostasis compared to saline pellets (Fazeli et al., 2021).

properties

IUPAC Name

2-(methylamino)-1-phenylpropan-1-ol
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InChI

InChI=1S/C10H15NO/c1-8(11-2)10(12)9-6-4-3-5-7-9/h3-8,10-12H,1-2H3
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InChI Key

KWGRBVOPPLSCSI-UHFFFAOYSA-N
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Canonical SMILES

CC(C(C1=CC=CC=C1)O)NC
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Molecular Formula

C10H15NO
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DSSTOX Substance ID

DTXSID70858959
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Molecular Weight

165.23 g/mol
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Product Name

Racephedrine

CAS RN

53214-57-6, 299-42-3
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Synthesis routes and methods

Procedure details

A mixture of d,l-3-[(3,5-dimethoxy-N-ethoxycarbonyl)anilino]butyric acid (136.6 g., 0.44 mole) and l-ephedrine (72.5 g., 0.44 mole) is dissolved in methylene chloride (500 ml.). The methylene chloride is then removed in vacuo to yield the 1-ephedrine salt of d,l-3-[(3,5-dimethoxy-N-ethoxycarbonyl)anilino]butyric acid as an oil, [α]D25 =-20.0 (c=1.0, CHCl3). Addition of ether (1500 ml.) causes crystallization of a white solid which is separated by filtration and dried (102 g.), m.p. 114°-116° C. Recrystallization from ethyl acetate/hexane (1:1) affords 71.1 g. (34%) of the l-ephedrine salt of l-3-[(3,5-dimethoxy-N-ethoxycarbonyl)anilino]butyric acid; m.p. 126°-127° C.
[Compound]
Name
d,l-3-[(3,5-dimethoxy-N-ethoxycarbonyl)anilino]butyric acid
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136.6 g
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72.5 g
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Quantity
500 mL
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